Cas no 902515-20-2 (2-3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide)

• Product Name: 2-3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide
• CAS No: 902515-20-2
• MF: C₂₆H₂₀ClFN₂O₅
• MW: 494.898809432983
• CID: 5779055
• PubChem ID: 20868870
• Update Time: 2025-06-07

2-3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F3407-1931
• VU0626324-1
• 2-(3-(4-chlorobenzoyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)-N-(2,5-dimethoxyphenyl)acetamide
• 2-[3-(4-chlorobenzoyl)-6-fluoro-4-oxoquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
• 2-[3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
• 902515-20-2
• AKOS001818614
• 2-3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C26H20ClFN2O5/c1-34-18-8-10-23(35-2)21(12-18)29-24(31)14-30-13-20(25(32)15-3-5-16(27)6-4-15)26(33)19-11-17(28)7-9-22(19)30/h3-13H,14H2,1-2H3,(H,29,31)
• InChI Key： VMNFXBLLQQGKKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C(C2C=C(C=CC=2N(C=1)CC(NC1C=C(C=CC=1OC)OC)=O)F)=O)=O

Computed Properties

• Exact Mass: 494.1044776g/mol
• Monoisotopic Mass: 494.1044776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 902515-20-2)

2-3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 902515-20-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the quinoline derivative family, which is known for its diverse biological activities. The presence of a 4-chlorobenzoyl group and a 2,5-dimethoxyphenyl moiety in its structure enhances its interaction with biological targets, making it a subject of interest for drug discovery.

In recent years, researchers have focused on the role of fluoroquinolone derivatives in addressing antibiotic resistance, a global health concern. The 6-fluoro substitution in this compound suggests potential antimicrobial properties, aligning with current trends in combating multidrug-resistant pathogens. Additionally, the 4-oxo-1,4-dihydroquinoline core is a common pharmacophore in many FDA-approved drugs, further highlighting its relevance in modern medicinal chemistry.

The compound's acetamide linkage provides structural flexibility, which is crucial for optimizing pharmacokinetic properties such as solubility and bioavailability. This feature is particularly important in the context of drug delivery systems, a hot topic in pharmaceutical sciences. Researchers are increasingly exploring how modifications to the N-(2,5-dimethoxyphenyl) group can influence the compound's binding affinity to specific enzymes or receptors.

From a synthetic chemistry perspective, CAS No. 902515-20-2 represents a challenging yet rewarding target for organic synthesis. Its complex structure requires innovative strategies for efficient large-scale production, a key consideration for industrial applications. The compound's chlorobenzoyl and dimethoxyphenyl groups also offer opportunities for further derivatization, enabling the development of novel analogs with improved efficacy and safety profiles.

In the realm of computational chemistry, 2-3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide has been the subject of molecular docking studies to predict its interactions with biological targets. These studies are part of the broader AI-driven drug discovery movement, which leverages machine learning to accelerate the identification of promising drug candidates. The compound's structural complexity makes it an ideal case study for testing new algorithms in cheminformatics.

Environmental and metabolic stability are critical factors in drug development, and preliminary data suggest that this compound exhibits favorable characteristics in these areas. The fluoro and methoxy substituents may contribute to its metabolic resistance, a desirable trait for prolonged therapeutic effects. This aligns with the growing demand for long-acting pharmaceuticals in chronic disease management.

As research on CAS No. 902515-20-2 continues, its potential applications extend beyond traditional medicine. There is emerging interest in its use as a chemical probe for studying biological pathways, particularly those involving oxidative stress and inflammation. These applications resonate with current trends in precision medicine and personalized therapeutics, where understanding molecular mechanisms is paramount.

The compound's unique combination of chlorobenzoyl, fluoro, and dimethoxyphenyl groups presents an interesting case for structure-activity relationship (SAR) studies. Such investigations are crucial for rational drug design, especially in competitive fields like oncology and neurological disorders. The ability to fine-tune its interactions with specific protein targets could lead to breakthroughs in treating challenging diseases.

In conclusion, 2-3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide represents a fascinating intersection of synthetic chemistry, drug discovery, and computational biology. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research, particularly in addressing contemporary challenges in healthcare and pharmaceutical development.